Cas no 152044-53-6 (Epothilone A)

Epothilone A structure
Epothilone A structure
Product Name:Epothilone A
CAS No:152044-53-6
MF:C26H39NO6S
MW:493.655966997147
MDL:MFCD26960884
CID:191193
PubChem ID:24724476
Update Time:2025-04-19

Epothilone A Chemical and Physical Properties

Names and Identifiers

    • 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-,(1S,3S,7S,10R,11S,12S,16R)-
    • Epothilone A
    • (1R,5S,6S,7R,10S,14S,16S)-6,10-dihydroxy-5,7,9,9-tetramethyl-14-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-13,17-dioxabicyclo[14.1.0]heptadecane-8,12-dione
    • 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-...
    • 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)
    • epithilone A
    • Epo A
    • Epothilon A
    • Epothilones
    • (1S,3S,7S,10R,11S,12S,16R)-7,11-Dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
    • Epothile
    • Epothilone-S
    • Ixabepilone Impurity 5 (Epothilone A)
    • 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetraMethyl-3- [(1E)-1-Methy
    • (1S,3S,7S,10R,11S,12S,16R,E)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-(1-(2-methylthiazol-4-yl)prop-1-en-2-yl)-4,17-dioxa-bicyclo[14.1.0]heptadecane-5,9-dione
    • 4,17-Dioxabicyclo14.1.0heptadecane-5,9-dione, 7,11-dihydroxy-8,8,10,12-tetramethyl-3-(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl-, (1S,3S,7S,10R,11S,12S,16R)-
    • 4,17-Dioxabicyclo[14.1.0]heptadecane-5,9-dione,7,11-dihydroxy-8,8,10,12-tetramethyl-3- [(1E)-1-methyl-2-(2-methyl-4-thiazolyl)- ethenyl]-,(1R,3R,7R,10S,11R,12R,16S)-rel-
    • Epothilone A (1S,3S,7S,10R,11S,12S,16R)-7,11-Dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
    • (1S,3S,7S,10R,11S,12S,16R)-7,11-Dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione Epothilone A
    • (-)-Epothilone A
    • Epoa
    • 51E07YBX96
    • Epothilone-A
    • Epothilone A [MI]
    • s1297
    • LMPK04000040
    • NSC684362
    • VC30555
    • BCP9000654
    • AC-22615
    • (1R,5S,6S,7R,10S,14S,16S)-6,10-dihydroxy-5,7,9, 9-tetramethyl-14-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-13, 17-dioxabicyclo[14.1.0]heptadecane-8,12-dione
    • CHEBI:94722
    • E78311
    • AKOS025401597
    • CHEBI:31549
    • BRD-K71823332-001-01-1
    • (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(1E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
    • 152044-53-6
    • HY-13503
    • BRD-K71823332-001-03-7
    • UNII-51E07YBX96
    • (-)-Epothilone A, from Sorangium cellulosum, >95% (HPLC), solid
    • (1S,7S,10R,11S,12S,16R)-7-Hydroxy-11-(S)-hydroxy-8,8,10,12-tetramethyl-3-[(E)-1-methyl-2-(2-methyl-thiazol-4-yl)-vinyl]-4,17-dioxa-bicyclo[14.1.0]heptadecane-5,9-dione
    • EPOTHILONE A [WHO-DD]
    • SCHEMBL4775
    • NSC-684362
    • (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
    • Q27104197
    • CCG-269643
    • 4,17-Dioxabicyclo(14.1.0)heptadecane-5,9-dione, 7,11-dihydroxy-8,8,10,12-tetramethyl-3-((1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl)-, (1S,3S,7S,10R,11S,12S,16R)-
    • (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-[(E)-1-methyl-2-(2-methyl-1,3-thiazol-4-yl)ethenyl]-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
    • CS-0007126
    • EpothiloneA
    • DTXSID10332288
    • NCGC00346505-02
    • HESCAJZNRMSMJG-KKQRBIROSA-N
    • (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-((E)-1-(2-methylthiazol-4-yl)prop-1-en-2-yl)-4,17-dioxabicyclo[14.1.0]heptadecane-5,9-dione
    • J-008878
    • CHEMBL329993
    • EX-A2056
    • (1S,7S,10R,11S,12S,16R)-7-Hydroxy-11-(S)-hydroxy-8,8,10,12-tetramethyl-3-((E)-1-methyl-2-(2-methyl-thiazol-4-yl)-vinyl)-4,17-dioxa-bicyclo(14.1.0)heptadecane-5,9-dione
    • DTXCID50283381
    • 4,17-dioxabicyclo(14,1,0)heptadecane-5,9-dione, 7,11-dihydroxy-8,8,10,12-tetramethyl-3-((1E)-1-methyl-2-(2-methyl-4-thiazolyl)ethenyl)-, (1S,3S,7S,10R,11S,12S,16R)-
    • (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-((E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl)-4,17-dioxabicyclo(14.1.0)heptadecane-5,9-dione
    • (1S,3S,7S,10R,11S,12S,16R)-7,11-dihydroxy-8,8,10,12-tetramethyl-3-((1E)-1-(2-methyl-1,3-thiazol-4-yl)prop-1-en-2-yl)-4,17-dioxabicyclo(14.1.0)heptadecane-5,9-dione
    • MDL: MFCD26960884
    • Inchi: 1S/C26H39NO6S/c1-14-8-7-9-19-21(32-19)11-20(15(2)10-18-13-34-17(4)27-18)33-23(29)12-22(28)26(5,6)25(31)16(3)24(14)30/h10,13-14,16,19-22,24,28,30H,7-9,11-12H2,1-6H3/b15-10+/t14-,16+,19+,20-,21-,22-,24-/m0/s1
    • InChI Key: HESCAJZNRMSMJG-KKQRBIROSA-N
    • SMILES: S1C(C)=NC(=C1)/C=C(\C)/[C@@H]1C[C@H]2[C@@H](CCC[C@H](C)[C@@H]([C@@H](C)C(C(C)(C)[C@H](CC(=O)O1)O)=O)O)O2

Computed Properties

  • Exact Mass: 493.25000
  • Monoisotopic Mass: 493.25
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 2
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 138
  • XLogP3: 4

Experimental Properties

  • Density: 1.143
  • Melting Point: 95 ºC
  • Boiling Point: 683.3°C at 760 mmHg
  • Flash Point: 367.1°C
  • Refractive Index: 1.531
  • PSA: 137.49000
  • LogP: 4.08740
  • Specific Rotation: D21 -47.1° (c = 1.0 in methanol)

Epothilone A Security Information

  • Storage Condition:Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Epothilone A Pricemore >>

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Epothilone A Production Method

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